Cas no 352524-31-3 (ethyl 4-methyl-2-(3-phenylpropanamido)-1,3-thiazole-5-carboxylate)
352524-31-3 structure
Product Name:ethyl 4-methyl-2-(3-phenylpropanamido)-1,3-thiazole-5-carboxylate
CAS No:352524-31-3
MF:C16H18N2O3S
MW:318.390722751617
CID:3074792
PubChem ID:2072961
Update Time:2025-04-21
ethyl 4-methyl-2-(3-phenylpropanamido)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-methyl-2-(3-phenylpropanamido)-1,3-thiazole-5-carboxylate
- AKOS000540125
- HMS2821H21
- ethyl 4-methyl-2-(3-phenylpropanoylamino)-1,3-thiazole-5-carboxylate
- STK218323
- CBMicro_015311
- ethyl 4-methyl-2-[(3-phenylpropanoyl)amino]-1,3-thiazole-5-carboxylate
- Oprea1_192760
- 352524-31-3
- 4-Methyl-2-(3-phenyl-propionylamino)-thiazole-5-carboxylic acid ethyl ester
- AG-690/36170049
- Z30386770
- MLS001206879
- BIM-0015232.P001
- SMR000517977
- CHEMBL1389490
-
- Inchi: 1S/C16H18N2O3S/c1-3-21-15(20)14-11(2)17-16(22-14)18-13(19)10-9-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3,(H,17,18,19)
- InChI Key: BJXDFBXFGUIMRQ-UHFFFAOYSA-N
- SMILES: S1C(C(=O)OCC)=C(C)N=C1NC(CCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 318.10381361Da
- Monoisotopic Mass: 318.10381361Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 96.5Ų
ethyl 4-methyl-2-(3-phenylpropanamido)-1,3-thiazole-5-carboxylate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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